Cas no 2248278-93-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzenesulfonamido-5-chlorobenzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzenesulfonamido-5-chlorobenzoate
• CAS No: 2248278-93-3
• MF: C₂₁H₁₃ClN₂O₆S
• MW: 456.855723142624
• CID: 5974741
• PubChem ID: 165731641
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzenesulfonamido-5-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzenesulfonamido-5-chlorobenzoate
• EN300-6524707
• 2248278-93-3

• Inchi： 1S/C21H13ClN2O6S/c22-13-10-11-18(23-31(28,29)14-6-2-1-3-7-14)17(12-13)21(27)30-24-19(25)15-8-4-5-9-16(15)20(24)26/h1-12,23H
• InChI Key： FOXYMUBREIPGDN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)C(=O)ON1C(C2C=CC=CC=2C1=O)=O)NS(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 456.0182850g/mol
• Monoisotopic Mass: 456.0182850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 798
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 118Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzenesulfonamido-5-chlorobenzoate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzenesulfonamido-5-chlorobenzoate (CAS No. 2248278-93-3)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzenesulfonamido-5-chlorobenzoate (CAS No. 2248278-93-3) is a specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure combines a phthalimide core with a benzenesulfonamide and chlorobenzoate moiety, making it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a key intermediate in synthesizing bioactive compounds, particularly in the development of enzyme inhibitors and anti-inflammatory agents.

In recent years, the demand for high-purity intermediates like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzenesulfonamido-5-chlorobenzoate has surged due to advancements in targeted drug delivery and small-molecule therapeutics. Its CAS No. 2248278-93-3 is frequently searched in academic databases and chemical procurement platforms, reflecting its relevance in modern research. The compound’s sulfonamide group is particularly noteworthy, as it is often associated with antimicrobial and anticancer properties, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, the chlorobenzoate segment of this molecule offers versatility in further functionalization, enabling the creation of derivatives with tailored properties. This adaptability is crucial for addressing challenges in structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry. Laboratories focusing on high-throughput screening often prioritize such compounds to identify novel lead molecules for diseases like diabetes and neurodegenerative disorders.

Environmental and green chemistry considerations are also driving interest in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzenesulfonamido-5-chlorobenzoate. Researchers are investigating sustainable synthesis routes to minimize waste and energy consumption, a priority for industries complying with REACH and FDA guidelines. Its stability under various conditions makes it a candidate for catalytic applications, further expanding its utility beyond pharmaceuticals.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzenesulfonamido-5-chlorobenzoate (CAS No. 2248278-93-3) represents a convergence of innovation in drug design, synthetic methodology, and sustainable chemistry. Its multifaceted applications underscore its importance in both academic and industrial settings, making it a compound to watch in the evolving landscape of bioactive molecules.